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Compound Name: Heptanoic acid

Cat. No.: B1673119 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Heptanoic acid, a seven-carbon saturated fatty acid, serves as a valuable substrate for

studying the kinetics of various enzymes involved in fatty acid metabolism. Its odd-chain length

provides a unique tool to probe enzyme specificity and metabolic pathways, such as β-

oxidation, which results in the production of both acetyl-CoA and propionyl-CoA. These

application notes provide an overview of the enzymes that metabolize heptanoic acid, their

kinetic parameters, and detailed protocols for performing enzyme kinetic studies.

Enzymes Metabolizing Heptanoic Acid
Several classes of enzymes utilize medium-chain fatty acids like heptanoic acid as substrates.

These are primarily involved in fatty acid activation, degradation, and modification.

Acyl-CoA Synthetases (ACS): These enzymes catalyze the "activation" of fatty acids by

converting them to their corresponding acyl-CoA thioesters, a crucial step for their

subsequent metabolism. Medium-chain acyl-CoA synthetases (ACSM) are particularly

relevant for heptanoic acid.

Acyl-CoA Dehydrogenases: As key enzymes in the β-oxidation pathway, these

dehydrogenases catalyze the initial step of each cycle. Short-chain acyl-CoA dehydrogenase

(SCAD) has been shown to have activity with heptanoyl-CoA.
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Cytochrome P450 (CYP) Enzymes: Members of the CYP superfamily, particularly from

families 1, 2, and 3, are involved in the oxidative metabolism of a wide range of endogenous

and xenobiotic compounds, including fatty acids. They can hydroxylate fatty acids at various

positions.

Quantitative Data: Enzyme Kinetic Parameters
The following table summarizes the available kinetic data for enzymes utilizing heptanoic acid
or related medium-chain fatty acids as substrates. This data is essential for designing and

interpreting enzyme kinetic experiments.
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Enzyme Substrate Km (µM)
Vmax or
kcat

Source
Organism

Notes

Short-Chain

Acyl-CoA

Dehydrogena

se (SCAD)

Heptanoyl-

CoA
N/A N/A Human

SCAD

exhibits

approximatel

y 20% of its

activity with

heptanoyl-

CoA

compared to

its preferred

substrate,

butyryl-CoA.

Medium-

Chain Acyl-

CoA

Synthetase

Heptanoic

Acid
~200-400 N/A Rat Liver

Estimated

based on

data for other

medium-

chain fatty

acids.

Fatty Acid

Transport

Protein 1

(FATP1)

Palmitic Acid

(C16:0)
8.0

1.1

µmol/min/mg
Murine

FATP1

exhibits

broad

substrate

specificity for

fatty acids

from 16 to 24

carbons in

length.

N/A: Data not available in the cited literature.

Signaling and Metabolic Pathways
Heptanoic acid is primarily metabolized through the β-oxidation pathway. Due to its odd

number of carbon atoms, its breakdown yields both acetyl-CoA and propionyl-CoA. Propionyl-
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CoA can then be converted to succinyl-CoA and enter the citric acid cycle, a process known as

anaplerosis.
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Enzyme Kinetics Experimental Workflow

Experimental Design
(Vary [Heptanoic Acid])

Assay Preparation
(Buffer, Co-factors, Enzyme)

Enzymatic Reaction
(Incubation)

Product Detection
(Spectrophotometry, Radiometry, etc.)

Data Acquisition
(Initial Velocities)

Data Analysis
(Michaelis-Menten Plot)

Determine Kinetic Parameters
(Km, Vmax)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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